molecular formula C8H12Cl2N4O B6233212 1-(pyrimidin-2-yl)piperazin-2-one dihydrochloride CAS No. 2361852-21-1

1-(pyrimidin-2-yl)piperazin-2-one dihydrochloride

Cat. No.: B6233212
CAS No.: 2361852-21-1
M. Wt: 251.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(Pyrimidin-2-yl)piperazin-2-one dihydrochloride is a piperazine-based derivative. It is known for its role as a metabolite of buspirone, an anxiolytic drug.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(pyrimidin-2-yl)piperazin-2-one dihydrochloride typically involves the reaction of pyrimidine derivatives with piperazine. One common method includes the use of 2-chloropyrimidine and piperazine in the presence of a base such as potassium carbonate. The reaction is usually carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

Industrial production methods for this compound often involve large-scale synthesis using similar reaction conditions as described above. The process may be optimized for higher yields and purity, involving steps such as recrystallization and purification using chromatographic techniques .

Chemical Reactions Analysis

Types of Reactions

1-(Pyrimidin-2-yl)piperazin-2-one dihydrochloride undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted piperazine derivatives .

Mechanism of Action

The mechanism of action of 1-(pyrimidin-2-yl)piperazin-2-one dihydrochloride involves its interaction with various molecular targets:

Comparison with Similar Compounds

Similar Compounds

Uniqueness

1-(Pyrimidin-2-yl)piperazin-2-one dihydrochloride is unique due to its specific interactions with biological receptors and its role as a metabolite of buspirone. Its distinct chemical structure allows for specific applications in various fields, making it a valuable compound for scientific research .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(pyrimidin-2-yl)piperazin-2-one dihydrochloride involves the reaction of pyrimidine-2-carboxylic acid with piperazine in the presence of a coupling agent to form 1-(pyrimidin-2-yl)piperazine. This intermediate is then oxidized to form 1-(pyrimidin-2-yl)piperazin-2-one, which is subsequently reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "Pyrimidine-2-carboxylic acid", "Piperazine", "Coupling agent", "Hydrochloric acid" ], "Reaction": [ "Step 1: Pyrimidine-2-carboxylic acid is reacted with piperazine in the presence of a coupling agent to form 1-(pyrimidin-2-yl)piperazine.", "Step 2: The intermediate 1-(pyrimidin-2-yl)piperazine is oxidized to form 1-(pyrimidin-2-yl)piperazin-2-one.", "Step 3: 1-(Pyrimidin-2-yl)piperazin-2-one is reacted with hydrochloric acid to form the dihydrochloride salt of the compound." ] }

CAS No.

2361852-21-1

Molecular Formula

C8H12Cl2N4O

Molecular Weight

251.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.